2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-[1-(2-hydroxypropylamino)ethyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-8(13)7-12-9(2)10-5-3-4-6-11(10)14/h3-6,8-9,12-14H,7H2,1-2H3
• InChI Key: LOTUGSRMSBIYDI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC=CC=C1O)O

Description

2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol is a phenolic compound featuring a hydroxypropylaminoethyl side chain. Its structure combines a phenol ring with a secondary amine linked to a 2-hydroxypropyl group. This configuration confers unique physicochemical properties, including moderate polarity due to the hydroxyl groups, which influence solubility and bioavailability. The compound’s structural flexibility allows for diverse biological interactions, making it a candidate for further pharmacological exploration.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol typically involves the reaction of 2-bromoethylamine hydrobromide with 2-hydroxypropylamine in the presence of a base such as sodium hydroxide. The reaction is carried out in an aqueous medium at elevated temperatures to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{2-Bromoethylamine hydrobromide} + \text{2-Hydroxypropylamine} \xrightarrow{\text{NaOH, H}_2\text{O}} \text{2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol}$$2-Bromoethylamine hydrobromide+2-HydroxypropylamineNaOH, H2​O​2-1-[(2-Hydroxypropyl)amino]ethylphenol

Industrial Production Methods

Industrial production of 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced to form corresponding alcohols using reducing agents like sodium borohydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Quinones

Reduction: Alcohols

Substitution: Alkylated derivatives

Scientific Research Applications

2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme inhibition and receptor binding due to its phenolic structure.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antioxidant properties.

Industry: Utilized in the production of polymers and resins, as well as in the formulation of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol involves its interaction with specific molecular targets, such as enzymes and receptors. The phenolic group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. Additionally, the hydroxypropylamino group can interact with receptor sites, modulating their function and leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Biological Target/Activity	Affinity/Activity Data	Reference ID
2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol	C11H17NO2	195.26	Phenol, hydroxypropylaminoethyl	Not explicitly stated	N/A	-
WK-3 (Carbazole derivative)	C23H24FN2O2	397.45	Carbazole, hydroxypropylaminoethyl	DNMT1 inhibitor	Yield: 48%; m.p. 140–142 °C
L-748,328 (Beta-3 antagonist)	Not provided	~400 (estimated)	Aryloxypropanolamine	Human beta-3 adrenergic receptor	Ki: 3.7 ± 1.4 nM (beta-3)
2-{1-[(2-Fluorophenyl)amino]propyl}phenol	C15H16FNO	245.29	Fluorophenyl, propylamino	Not explicitly stated	N/A
1-[Bis(2-hydroxypropyl)amino]methylphenol	C13H21NO3	239.32	Bis-hydroxypropylamino, methylphenol	Safety profile (GHS classification)	Hazardous (GHS Rev. 8)

Key Findings

Influence of Aromatic Systems

• Carbazole Derivatives (e.g., WK-3): The addition of a carbazole ring () significantly increases molecular weight (397.45 vs. The fluorine substituent may improve metabolic stability .
• Aryloxypropanolamines (e.g., L-748,328): These compounds () share the propanolamine backbone with the target compound but replace the phenol with an aryloxy group. This modification confers high beta-3 adrenergic receptor antagonism (Ki ~3.7 nM), demonstrating how aryl groups enhance receptor specificity .

Side Chain Modifications

• Hydroxypropyl vs.
• Bis-Hydroxypropylamino Derivatives (): Compounds like 2-[[Bis(2-hydroxypropyl)amino]methyl]phenol exhibit increased hydrogen-bonding capacity, which may correlate with higher toxicity (GHS classification) compared to mono-substituted analogues .

Substituent Effects on Bioactivity

• Fluorine Substitution : The 2-fluorophenyl derivative () shows enhanced electronegativity, which could improve binding to electron-deficient enzyme pockets. However, its biological target remains uncharacterized .
• Beta-1 Adrenergic Antagonists (e.g., ICI 89406): A cyanophenoxy substituent () confers beta-1 selectivity, highlighting how electron-withdrawing groups fine-tune receptor interactions .

Biological Activity

2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol, a phenolic compound, has garnered attention for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a hydroxypropylamino side chain attached to a phenolic ring, which is critical for its biological interactions. Its molecular formula is $C_{11}H_{17}NO_2$, and it is categorized as a phenol derivative.

Biological Activities

1. Antimicrobial Properties
Research indicates that 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol exhibits significant antimicrobial activity. Studies have shown that phenolic compounds can disrupt microbial cell membranes and inhibit essential enzymatic processes. For instance, a study highlighted its effectiveness against various bacterial strains, suggesting potential applications in developing antimicrobial agents .

2. Antioxidant Activity
Phenolic compounds are known for their antioxidant properties, which help in scavenging free radicals and reducing oxidative stress. 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol has been evaluated for its ability to protect cells from oxidative damage, contributing to its therapeutic potential in diseases associated with oxidative stress .

3. Antitumor Effects
Preliminary studies have explored the antitumor effects of this compound. In vitro assays on cancer cell lines demonstrated that it could inhibit cell proliferation and induce apoptosis in certain types of cancer cells . The mechanism appears to involve modulation of signaling pathways related to cell survival and death.

The biological activity of 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol can be attributed to its ability to interact with specific molecular targets:

• Hydrogen Bonding : The hydroxyl group can form hydrogen bonds with proteins, enhancing binding affinity.
• Electrophilic Interactions : The phenolic structure allows for electrophilic aromatic substitution, potentially modifying the activity of target enzymes.
• Membrane Disruption : The amphiphilic nature of the compound may facilitate interaction with lipid membranes, leading to microbial lysis or altered membrane permeability .

Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity	Antioxidant Activity	Antitumor Activity
2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol	High	Moderate	Moderate
4-(2-hydroxyethyl)phenol	Moderate	High	Low
3-(2-amino-1-hydroxypropyl)phenol	Moderate	Moderate	High

Case Studies and Research Findings

Several case studies have investigated the biological activity of this compound:

• Antimicrobial Efficacy Study : A study assessed the compound's efficacy against Staphylococcus aureus and Escherichia coli, revealing significant inhibition at low concentrations. The results indicate potential for use in topical antimicrobial formulations.
• Antioxidant Evaluation : In a cellular model, the compound demonstrated a protective effect against oxidative stress induced by hydrogen peroxide, suggesting its utility as an adjunct therapy in oxidative stress-related conditions .
• Cancer Cell Line Study : Research involving human prostate cancer cells showed that treatment with 2-{1-[(2-Hydroxypropyl)amino]ethyl}phenol led to reduced cell viability and increased apoptosis markers, highlighting its potential as an anticancer agent .